Cas no 2009114-96-7 (Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate
• CAS No: 2009114-96-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5293397
• PubChem ID: 165468512
• Update Time: 2025-05-21

Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-797476
• 2009114-96-7
• tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate
• Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-6-7-12(16)10(2)11-8-15(9-11)13(17)18-14(3,4)5/h1,10-11H,7-9H2,2-5H3
• InChI Key： PPKORSIGPVNLFO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(CC#C)=O)C)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate (CAS No. 2009114-96-7)

Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate (CAS 2009114-96-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, often referred to by its abbreviated name TB-Azetidine Carboxylate, belongs to the class of azetidine derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the tert-butyl group and the 3-oxohex-5-yn-2-yl side chain, make it a valuable intermediate in the synthesis of complex bioactive molecules.

The chemical structure of Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate consists of a four-membered azetidine ring, which is a less common but increasingly important heterocycle in medicinal chemistry. The presence of the tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability, making it easier to handle and store. This feature is particularly beneficial for researchers working on multi-step synthetic routes, where protecting groups play a crucial role in achieving high yields and selectivity.

One of the most notable applications of CAS 2009114-96-7 is its use as a building block in the synthesis of novel drug candidates. The azetidine ring is a key pharmacophore in many biologically active compounds, and its incorporation into drug molecules can significantly alter their pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the potential of TB-Azetidine Carboxylate in the development of kinase inhibitors, which are a hot topic in cancer research and targeted therapy.

In addition to its pharmaceutical applications, Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate is also being explored in material science. The alkyne functionality in the 3-oxohex-5-yn-2-yl side chain allows for click chemistry reactions, a rapidly growing field that enables the efficient and modular construction of complex molecules. This property makes the compound a valuable tool for researchers working on polymer chemistry, nanotechnology, and surface modification.

The synthesis of CAS 2009114-96-7 typically involves multi-step organic reactions, starting from readily available precursors. One common approach is the coupling of a protected azetidine derivative with an appropriately functionalized alkyne-containing fragment. The Boc group is often introduced early in the synthesis to protect the nitrogen atom of the azetidine ring, ensuring compatibility with subsequent reaction conditions. Researchers are continually optimizing these synthetic routes to improve yields, reduce costs, and minimize environmental impact, aligning with the growing demand for sustainable chemistry practices.

From a commercial perspective, the demand for Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate has been steadily increasing, driven by its expanding applications in both academia and industry. Suppliers of this compound often highlight its high purity (>95%) and consistent quality, which are critical factors for researchers requiring reproducible results. The compound is typically available in small to medium quantities, catering to the needs of laboratory-scale experiments and early-stage drug discovery projects.

Storage and handling of TB-Azetidine Carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry place, preferably under inert atmosphere to maintain its stability over time. While it is not classified as highly hazardous, proper personal protective equipment (PPE) should always be used when working with this or any other chemical substance.

Looking ahead, the future of CAS 2009114-96-7 appears promising, with ongoing research exploring new applications and derivatives. The compound's unique structural features and versatility make it a valuable asset in the toolkit of synthetic chemists and drug developers. As the pharmaceutical industry continues to seek novel scaffolds for drug discovery, compounds like Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate will likely play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.

For researchers interested in working with this compound, it's worth noting that several recent publications have described innovative uses of TB-Azetidine Carboxylate in asymmetric synthesis and catalyst development. These applications leverage the compound's chiral center and functional group diversity to create complex molecular architectures with high stereocontrol. Such developments underscore the compound's potential to contribute to cutting-edge research in organic chemistry and beyond.

In conclusion, Tert-butyl 3-(3-oxohex-5-yn-2-yl)azetidine-1-carboxylate (CAS 2009114-96-7) represents an important building block in modern chemical research. Its combination of structural features, synthetic utility, and potential applications across multiple disciplines makes it a compound of significant interest to the scientific community. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow, solidifying its position as a valuable tool in the chemist's repertoire.